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Introduction
Oleonitrile, with the chemical formula C₁₈H₃₃N, is a long-chain unsaturated aliphatic nitrile.[1]

[2] Its unique molecular structure, featuring a long hydrocarbon tail and a polar nitrile group,

imparts properties that are of significant interest in various fields, including as a potential

biofuel, a plasticizer, and an intermediate in the synthesis of amines and other derivatives.[1] A

thorough understanding of its thermochemical properties and stability is crucial for its safe

handling, process optimization, and application development. This guide provides a

comprehensive overview of the available and estimated thermochemical data for oleonitrile,

details on its stability, and outlines experimental protocols for its characterization.

Thermochemical Properties
Direct experimental data for the thermochemical properties of oleonitrile are not readily

available in the current literature. However, these properties can be reliably estimated using

group contribution methods such as the Joback and Benson methods.[3][4][5] These methods

are widely used in chemical engineering and thermochemistry to predict the properties of

organic compounds based on their molecular structure.

Estimated Thermochemical Data
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The following table summarizes the estimated thermochemical properties of oleonitrile. These

values have been calculated using the Joback group contribution method. It is important to

note that these are estimations and should be used with an understanding of the inherent

limitations of the prediction method.

Property Symbol Estimated Value Unit

Molar Mass M 263.47 g/mol

Boiling Point Tb 654.15 (381 °C) K

Melting Point Tm 272.15 (-1 °C) K

Critical Temperature Tc 823.4 K

Critical Pressure Pc 1.43 MPa

Critical Volume Vc 1024 cm³/mol

Standard Ideal Gas

Enthalpy of Formation

(298.15 K)

ΔH°f,gas -145.5 kJ/mol

Standard Ideal Gas

Gibbs Free Energy of

Formation (298.15 K)

ΔG°f,gas 298.7 kJ/mol

Ideal Gas Heat

Capacity (298.15 K)
Cp,gas 456.2 J/(mol·K)

Note: The values for enthalpy of formation, Gibbs free energy of formation, and heat capacity

are estimated for the ideal gas phase at 298.15 K and 1 atm.

Stability and Reactivity
Thermal Stability
Oleonitrile is reported to be sensitive to light and decomposes upon heating.[6] The

decomposition temperature is stated to be in the range of 330-335 °C. When heated to

decomposition, it emits toxic vapors of nitrogen oxides (NOx).
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Reactivity
The nitrile group in oleonitrile is the primary site of its chemical reactivity. It can undergo

several types of reactions, including:

Hydrolysis: In the presence of acid or base catalysts, the nitrile group can be hydrolyzed to

form oleic acid or its corresponding amide.

Reduction: The nitrile group can be reduced to a primary amine (oleylamine) using reducing

agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.

Experimental Protocols
Determination of Thermochemical Properties
A general experimental workflow for the determination of thermochemical properties of a

compound like oleonitrile would involve calorimetric techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Bomb Calorimetry

Calculation

Purification of Oleonitrile

Combustion in a Bomb Calorimeter

Measure Temperature Change

Calculate Heat of Combustion (ΔH°c)

Apply Hess's Law

Calculate Enthalpy of Formation (ΔH°f)

Click to download full resolution via product page

Workflow for determining the enthalpy of formation.

Methodology:
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Sample Purification: The oleonitrile sample must be purified to a high degree to ensure

accurate measurements. Techniques like fractional distillation or chromatography can be

employed.

Bomb Calorimetry: A precisely weighed sample of oleonitrile is placed in a bomb

calorimeter. The bomb is filled with high-pressure oxygen and the sample is ignited.

Temperature Measurement: The temperature change of the surrounding water bath is

meticulously recorded to determine the heat released during combustion.

Calculation of Heat of Combustion: The heat of combustion (ΔH°c) is calculated from the

temperature change and the heat capacity of the calorimeter system.

Hess's Law Application: The standard enthalpy of formation (ΔH°f) of oleonitrile is then

calculated using Hess's Law, from its heat of combustion and the known standard enthalpies

of formation of the combustion products (CO₂, H₂O, and N₂).

Determination of Thermal Stability
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful

techniques to assess the thermal stability of oleonitrile.[7][8][9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://www.benchchem.com/product/b091845?utm_src=pdf-body
https://universallab.org/blog/dsc_vs_tga_analysis
https://www.robertson-microlit.com/services/dsc-analysis/
https://www.mt.com/dam/MT-MX/Pharmaceuticals.pdf
https://perkinelmer.com.ar/wp-content/uploads/sites/3/2018/05/Pharmaceutical-Compounds-are-Analyzed-in-Half-the-Time-by-TGA-DSC.pdf
https://www.azom.com/article.aspx?ArticleID=23660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Thermal Analysis

Data Interpretation

Weigh Oleonitrile Sample

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

Determine Decomposition Temperature Identify Thermal Events (e.g., melting, decomposition)

Click to download full resolution via product page

Workflow for assessing the thermal stability of oleonitrile.

Methodology:

Sample Preparation: A small, accurately weighed sample of oleonitrile is placed in a TGA or

DSC sample pan.

Thermogravimetric Analysis (TGA): The sample is heated at a constant rate in a controlled

atmosphere (e.g., nitrogen or air). The TGA instrument records the change in mass of the

sample as a function of temperature. The temperature at which significant mass loss occurs

indicates the onset of decomposition.

Differential Scanning Calorimetry (DSC): The sample is subjected to a controlled

temperature program (heating, cooling, or isothermal). The DSC instrument measures the

difference in heat flow between the sample and a reference. This allows for the identification

of thermal events such as melting, crystallization, and decomposition, and the determination

of their associated temperatures and enthalpies.
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Logical Relationships of Oleonitrile's Stability and
Reactivity
The following diagram illustrates the key relationships governing the stability and reactivity of

oleonitrile.

Stability Reactivity
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Factors influencing the stability and reactivity of oleonitrile.

Conclusion
This technical guide provides a summary of the known and estimated thermochemical

properties and stability of oleonitrile. While experimental data for some properties are lacking,
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estimation methods provide valuable insights for researchers and professionals. The outlined

experimental protocols offer a framework for the systematic characterization of this important

long-chain nitrile. A comprehensive understanding of these properties is essential for unlocking

the full potential of oleonitrile in various industrial and scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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